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  3. Iron(2+) (2Z,4S)-4-tert-butyl-2-[2-(diphenylphosphanyl)cyclopenta-2,4-dien-1-ylidene]-1,3-oxazolidin-3-ide cyclopenta-2,4-dien-1-ide (1/1/1)
Iron(2+) (2Z,4S)-4-tert-butyl-2-[2-(diphenylphosphanyl)cyclopenta-2,4-dien-1-ylidene]-1,3-oxazolidin-3-ide cyclopenta-2,4-dien-1-ide (1/1/1) Iron(2+) (2Z,4S)-4-tert-butyl-2-[2-(diphenylphosphanyl)cyclopenta-2,4-dien-1-ylidene]-1,3-oxazolidin-3-ide cyclopenta-2,4-dien-1-ide (1/1/1)
Brand Name: Vulcanchem
CAS No.: 163169-15-1
VCID: VC0182536
InChI: InChI=1S/C24H25NOP.C5H5.Fe/c1-24(2,3)22-17-26-23(25-22)20-15-10-16-21(20)27(18-11-6-4-7-12-18)19-13-8-5-9-14-19;1-2-4-5-3-1;/h4-16,22H,17H2,1-3H3;1-5H;/q2*-1;+2/b23-20-;;/t22-;;/m1../s1
SMILES: CC(C)(C)C1COC(=C2C=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)[N-]1.[CH-]1C=CC=C1.[Fe+2]
Molecular Formula: C29H30FeNOP
Molecular Weight: 495.4 g/mol

Iron(2+) (2Z,4S)-4-tert-butyl-2-[2-(diphenylphosphanyl)cyclopenta-2,4-dien-1-ylidene]-1,3-oxazolidin-3-ide cyclopenta-2,4-dien-1-ide (1/1/1)

CAS No.: 163169-15-1

Cat. No.: VC0182536

Molecular Formula: C29H30FeNOP

Molecular Weight: 495.4 g/mol

* For research use only. Not for human or veterinary use.

Iron(2+) (2Z,4S)-4-tert-butyl-2-[2-(diphenylphosphanyl)cyclopenta-2,4-dien-1-ylidene]-1,3-oxazolidin-3-ide cyclopenta-2,4-dien-1-ide (1/1/1) - 163169-15-1

Specification

CAS No. 163169-15-1
Molecular Formula C29H30FeNOP
Molecular Weight 495.4 g/mol
IUPAC Name [(5Z)-5-[(4S)-4-tert-butyl-1,3-oxazolidin-3-id-2-ylidene]cyclopenta-1,3-dien-1-yl]-diphenylphosphane;cyclopenta-1,3-diene;iron(2+)
Standard InChI InChI=1S/C24H25NOP.C5H5.Fe/c1-24(2,3)22-17-26-23(25-22)20-15-10-16-21(20)27(18-11-6-4-7-12-18)19-13-8-5-9-14-19;1-2-4-5-3-1;/h4-16,22H,17H2,1-3H3;1-5H;/q2*-1;+2/b23-20-;;/t22-;;/m1../s1
Standard InChI Key JTWUNUBQGSFMMO-OUSRXUMRSA-N
Isomeric SMILES CC(C)(C)[C@H]1CO/C(=C\2/C=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)/[N-]1.[CH-]1C=CC=C1.[Fe+2]
SMILES CC(C)(C)C1COC(=C2C=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)[N-]1.[CH-]1C=CC=C1.[Fe+2]
Canonical SMILES CC(C)(C)C1COC(=C2C=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)[N-]1.[CH-]1C=CC=C1.[Fe+2]

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